Cas no 77981-87-4 ((3R)-3-hydroxy-4-methylpentanoic acid)

(3R)-3-hydroxy-4-methylpentanoic acid structure

77981-87-4 structure

Product Name:(3R)-3-hydroxy-4-methylpentanoic acid

CAS No:77981-87-4

Molecular Formula:C₆H₁₂O₃

Molecular Weight:132.15768

CID:1789996

PubChem ID:10396884

(3R)-3-hydroxy-4-methylpentanoic acid Properties

Names and Identifiers

- Pentanoic acid, 3-hydroxy-4-methyl-, (R)-
- (3R)-3-hydroxy-4-methylpentanoic acid
- (3R)-3-Hydroxy-4-methylpentanoic acid
- (3R)-3-Hydroxy-4-methylpentanoicacid
- 77981-87-4
- AKOS006377431
- SCHEMBL1495363
- DTXSID80439157
- (R)-3-hydroxy-4-methylpentanoic acid
- EN300-151751
- BOAHYOWLXYZJSN-RXMQYKEDSA-N
- +Expand
- InChIKey： BOAHYOWLXYZJSN-RXMQYKEDSA-N
- Inchi： InChI=1S/C6H12O3/c1-4(2)5(7)3-6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)/t5-/m1/s1
- SMILES： CC(C)C(CC(=O)O)O

Computed Properties

Exact Mass: 132.07866
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 132.078644241g/mol
Heavy Atom Count: 9
Complexity: 98.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 57.5Å²

Experimental Properties

PSA: 57.53

(3R)-3-hydroxy-4-methylpentanoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P005E7Z-50mg	Pentanoic acid, 3-hydroxy-4-methyl-, (R)-	77981-87-4	95%	50mg	$710.00	2024-04-21
Aaron	AR005EGB-50mg	Pentanoic acid, 3-hydroxy-4-methyl-, (R)-	77981-87-4	95%	50mg	$746.00
Enamine	EN300-151751-0.05g	(3R)-3-hydroxy-4-methylpentanoic acid	77981-87-4	95%	0.05g	$524.0	2023-05-24

(3R)-3-hydroxy-4-methylpentanoic acid Synthesis

Synthetic Circuit 1

95061-49-7

77981-87-4

95061-46-4

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol , Water ; reflux

Reference

: 2-Hydroxy-1,2,2-triphenylethyl acetate

Braun, Manfred, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Synthetic Circuit 2

95061-49-7

77981-87-4

95061-46-4

Reaction Conditions

1.1 Catalysts: Potassium hydroxide Solvents: Methanol ; reflux

Reference

: 2-Hydroxy-1,2,2-triphenylethyl Acetate

Braun, Manfred, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

(3R)-3-hydroxy-4-methylpentanoic acid Preparation Products

(3R)-3-hydroxy-4-methylpentanoic acid Related Literature

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Dae-Hee Lim,Soo-Young Jang,Minji Kang,Sehyun Lee,Yeong-A Kim,Youn-Jung Heo,Min-Hye Lee,Dong-Yu Kim J. Mater. Chem. C, 2017,5, 10126-10132
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Chem. Soc. Rev., 2007,36, 1387-1394
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Rylan Cox,Konstantinos Salonitis,Susan A. Impey React. Chem. Eng., 2023,8, 3104-3116
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Bo Sun,Guobin Yu,Jun Lin,Ke Xu,Yan Pei,Shirun Yan,Minghua Qiao,Kangnian Fan,Xiaoxin Zhang,Baoning Zong Catal. Sci. Technol., 2012,2, 1625-1629
9. Ambident neighbouring groups. Part V. Effects of solvent on several O-5 ring closures

J. Chem. Soc. B, 1971, 277-278
10. Biocatalytic green alternative to existing hazardous reaction media: synthesis of chalcone and flavone derivatives via the Claisen–Schmidt reaction at room temperature†

Kashyap J. Tamuli,Ranjan K. Sahoo New J. Chem., 2020,44, 20956-20965

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